Cas no 1804437-05-5 (3-Hydroxy-5-methoxy-2-(trifluoromethoxy)pyridine-4-sulfonyl chloride)

• Product Name: 3-Hydroxy-5-methoxy-2-(trifluoromethoxy)pyridine-4-sulfonyl chloride
• CAS No: 1804437-05-5
• MF: C₇H₅ClF₃NO₅S
• MW: 307.63151049614
• CID: 4832068
• Update Time: 2025-10-22

3-Hydroxy-5-methoxy-2-(trifluoromethoxy)pyridine-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-5-methoxy-2-(trifluoromethoxy)pyridine-4-sulfonyl chloride

• Inchi： 1S/C7H5ClF3NO5S/c1-16-3-2-12-6(17-7(9,10)11)4(13)5(3)18(8,14)15/h2,13H,1H3
• InChI Key： JPIOTEKWRNNOKP-UHFFFAOYSA-N
• SMILES： ClS(C1=C(C(=NC=C1OC)OC(F)(F)F)O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 384
• XLogP3: 2.6
• Topological Polar Surface Area: 94.1

Additional information on 3-Hydroxy-5-methoxy-2-(trifluoromethoxy)pyridine-4-sulfonyl chloride

Comprehensive Overview of 3-Hydroxy-5-methoxy-2-(trifluoromethoxy)pyridine-4-sulfonyl chloride (CAS No. 1804437-05-5)

The compound 3-Hydroxy-5-methoxy-2-(trifluoromethoxy)pyridine-4-sulfonyl chloride (CAS No. 1804437-05-5) is a highly specialized sulfonyl chloride derivative with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a pyridine core modified with hydroxy, methoxy, and trifluoromethoxy substituents, makes it a valuable intermediate for synthesizing bioactive molecules. This article delves into its properties, synthesis, and relevance in modern chemistry, addressing trending topics like green chemistry, drug discovery, and sustainable synthesis.

One of the most searched questions in the field of organic chemistry is how to optimize the synthesis of heterocyclic compounds like 3-Hydroxy-5-methoxy-2-(trifluoromethoxy)pyridine-4-sulfonyl chloride. Researchers are particularly interested in its role as a sulfonylation reagent, which is critical for introducing sulfonyl groups into target molecules. The compound’s trifluoromethoxy group enhances its lipophilicity, a property highly sought after in medicinal chemistry for improving drug bioavailability. This aligns with the growing demand for fluorinated compounds in the pharmaceutical industry.

In the context of green chemistry, the synthesis of 3-Hydroxy-5-methoxy-2-(trifluoromethoxy)pyridine-4-sulfonyl chloride has garnered attention due to the need for eco-friendly methodologies. Recent advancements focus on minimizing hazardous byproducts and using catalytic processes to improve yield and purity. This compound’s versatility also makes it a subject of interest in high-throughput screening for drug candidates, particularly in the development of kinase inhibitors and antimicrobial agents.

Another hot topic is the application of computational chemistry to predict the reactivity and stability of 3-Hydroxy-5-methoxy-2-(trifluoromethoxy)pyridine-4-sulfonyl chloride. Tools like density functional theory (DFT) are increasingly used to model its behavior in synthetic pathways, reducing experimental trial-and-error. This approach is particularly relevant for industries aiming to accelerate R&D timelines while maintaining cost efficiency.

The compound’s structural motifs are also being explored in agrochemical research, where its derivatives show promise as herbicides and pesticides. The trifluoromethoxy group is known to enhance the biological activity of such molecules, making them more effective at lower doses. This aligns with the global push toward sustainable agriculture and reduced environmental impact.

In summary, 3-Hydroxy-5-methoxy-2-(trifluoromethoxy)pyridine-4-sulfonyl chloride (CAS No. 1804437-05-5) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its synthesis and properties are closely tied to current trends like green chemistry, computational modeling, and sustainable development, making it a subject of ongoing research and innovation.